Cas no 52999-76-5 (2,4-Heptadienoic acid, 6-oxo-, (E,E)-)

2,4-Heptadienoic acid, 6-oxo-, (E,E)- structure
52999-76-5 structure
Product Name:2,4-Heptadienoic acid, 6-oxo-, (E,E)-
CAS No:52999-76-5
MF:C7H8O3
MW:140.136622428894
CID:358278
Update Time:2024-03-02

2,4-Heptadienoic acid, 6-oxo-, (E,E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Heptadienoic acid, 6-oxo-, (E,E)-
    • 6-oxohepta-2,4-dienoic acid
    • 2,4-Heptadienoic acid, 6-oxo-, (2E,4E)-
    • Inchi: 1S/C7H8O3/c1-6(8)4-2-3-5-7(9)10/h2-5H,1H3,(H,9,10)/b4-2+,5-3+
    • InChI Key: RFRRXWCZGSHOQK-ZUVMSYQZSA-N
    • SMILES: C(O)(=O)/C=C/C=C/C(=O)C

Computed Properties

  • Exact Mass: 140.04734

Experimental Properties

  • Density: 1.138±0.06 g/cm3(Predicted)
  • Boiling Point: 309.4±25.0 °C(Predicted)
  • PSA: 54.37
  • pka: 4.23±0.10(Predicted)
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